Cas no 872881-17-9 (N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide)

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide structure
872881-17-9 structure
Product Name:N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide
CAS No:872881-17-9
MF:C21H23N3O7S
MW:461.48822426796
CID:5509918
Update Time:2025-07-16

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-(1,3-benzodioxol-5-ylmethyl)oxamide
    • N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide
    • Inchi: 1S/C21H23N3O7S/c25-20(22-12-15-7-8-17-18(11-15)31-14-30-17)21(26)23-13-19-24(9-4-10-29-19)32(27,28)16-5-2-1-3-6-16/h1-3,5-8,11,19H,4,9-10,12-14H2,(H,22,25)(H,23,26)
    • InChI Key: WTTRFIVXUSBPQN-UHFFFAOYSA-N
    • SMILES: C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)(=O)C(NCC1=CC=C2OCOC2=C1)=O

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2002-0139-2μmol
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2002-0139-5μmol
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2002-0139-10μmol
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2002-0139-20μmol
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2002-0139-1mg
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2002-0139-2mg
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2002-0139-3mg
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2002-0139-4mg
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2002-0139-5mg
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2002-0139-10mg
N'-{[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
872881-17-9 90%+
10mg
$79.0 2023-05-17

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide Related Literature

Additional information on N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide

Introduction to N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide (CAS No. 872881-17-9)

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide, identified by its CAS number 872881-17-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both benzenesulfonyl and 2H-1,3-benzodioxol-5-yl moieties in its molecular framework suggests a unique set of chemical properties that may be leveraged in drug design and discovery.

The benzenesulfonyl group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. Its role as a sulfonamide derivative has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. In contrast, the 2H-1,3-benzodioxol-5-yl moiety, commonly known as 5-hydroxydibenzo[b,e][1,4]oxazepine or dihydrostilbene oxide, is recognized for its structural versatility and biological activity. This scaffold has been explored in various pharmacological contexts, including anti-inflammatory and antioxidant applications.

The synthesis of N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The oxazinan ring system serves as a key structural component, providing stability and influencing the molecule's overall conformation. The introduction of the methylethanediamide backbone further enhances the compound's potential for biological activity by creating multiple hydrogen bonding sites.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of this compound with greater accuracy. Molecular docking studies have shown that N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide may interact with several protein targets relevant to human health. These interactions could potentially lead to the development of new treatments for diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate enzyme activity and cellular signaling pathways makes it a promising candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of this molecule. Initial results indicate that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the presence of both sulfonamide and benzodioxol moieties may contribute to its ability to inhibit inflammatory pathways. These findings are particularly exciting given the growing interest in multitargeted drug discovery strategies.

The structural features of N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is crucial for developing compounds that are both effective and safe for clinical use.

As our understanding of molecular interactions continues to evolve, so too does our ability to harness the potential of this compound. Emerging technologies such as CRISPR gene editing and organ-on-a-chip platforms are providing new tools for testing drug candidates in complex biological systems. These advancements will likely accelerate the discovery process and lead to more efficient development pipelines.

The future prospects for N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2H-1,3-benzodioxol-5-) ylmethylethanediamide are bright. Ongoing research aims to clarify its mechanism of action and explore its potential in preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.